[(6-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetic acid

• IUPAC Name: 2-[(6-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C12H10N4O2S/c1-6-3-2-4-7-9(6)13-11-10(7)15-16-12(14-11)19-5-8(17)18/h2-4H,5H2,1H3,(H,17,18)(H,13,14,16)
• InChI Key: ORYGYCLZFDDBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=C(N2)N=C(N=N3)SCC(=O)O
• Molecular Formula: C12H10N4O2S
• Molecular Weight: 274.30 g/mol

Description

[(6-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetic acid, commonly known as MTIA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTIA is a thioester derivative of triazinoindole and is known for its unique structural properties that make it an ideal candidate for various scientific studies. In

Scientific Research Applications

MTIA has numerous applications in scientific research, including its use as a fluorescent probe for the detection of protein-ligand interactions. MTIA has also been used as a tool for studying the mechanism of action of various enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, MTIA has been shown to have potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of MTIA is not fully understood, but it is believed to interact with specific proteins and enzymes, leading to changes in their function. MTIA has been shown to bind to the active site of acetylcholinesterase and inhibit its activity, making it a potential therapeutic agent for the treatment of Alzheimer's disease. Additionally, MTIA has been shown to interact with other proteins involved in the regulation of cellular processes, including the MAPK signaling pathway.
Biochemical and Physiological Effects
MTIA has been shown to have a variety of biochemical and physiological effects, including its ability to inhibit the activity of acetylcholinesterase and butyrylcholinesterase. Additionally, MTIA has been shown to have antioxidant properties, which may make it useful in the treatment of neurodegenerative diseases. MTIA has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTIA in lab experiments is its unique structural properties, which make it an ideal candidate for studying protein-ligand interactions. Additionally, MTIA has been shown to have potential therapeutic applications, making it a valuable tool in drug discovery and development. However, one of the limitations of using MTIA in lab experiments is its complex synthesis process, which requires careful attention to detail and strict adherence to safety protocols.

Future Directions

There are numerous future directions for the study of MTIA, including its potential therapeutic applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of MTIA and its interactions with specific proteins and enzymes. Furthermore, the development of new synthesis methods for MTIA may lead to its increased use in scientific research and drug development.
Conclusion
In conclusion, [(6-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetic acid, or MTIA, is a chemical compound with unique structural properties that make it an ideal candidate for various scientific studies. MTIA has numerous applications in scientific research, including its use as a fluorescent probe for the detection of protein-ligand interactions and its potential therapeutic applications in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of MTIA and its interactions with specific proteins and enzymes, and the development of new synthesis methods may lead to its increased use in scientific research and drug development.

Synthesis Methods

MTIA can be synthesized using a variety of methods, including the reaction of 6-methyl-5H-[1,2,4]triazino[5,6-b]indole with thioacetic acid. The synthesis of MTIA is a complex process that requires careful attention to detail and strict adherence to safety protocols. The purity of the final product is critical for accurate scientific research, and therefore, the synthesis process must be carefully controlled and monitored.